Cas no 1805389-34-7 (2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805389-34-7
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4864328
• Update Time: 2025-08-05

2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-8-6(9(12)13)3-5(1-2-14)7(4-11)15-8/h3,9H,1,4H2
• InChI Key： JZGNKRYKZRPXAD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CC#N)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile

2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

The compound 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile, with CAS No 1805389-34-7, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including a bromine atom, a chloromethyl group, a difluoromethyl group, and an acetonitrile moiety. The presence of these diverse functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drugs and agrochemicals. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties. The bromine atom in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are crucial in organic synthesis.

The structure of 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile is characterized by a pyridine ring system, which is known for its aromaticity and stability. The substitution pattern on the pyridine ring—specifically at positions 2, 3, 5, and 6—plays a critical role in determining the molecule's reactivity and selectivity in different chemical reactions. The acetonitrile group at position 5 imparts nucleophilic properties to the molecule, making it suitable for reactions involving nucleophilic attack.

In terms of synthesis, this compound can be prepared through a multi-step process involving halogenation, alkylation, and cyanoation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

The applications of 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile extend beyond traditional organic synthesis. It has been utilized as a precursor in the development of advanced materials, such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and solar cells.

Moreover, this compound has shown potential in agricultural applications. Studies have demonstrated its effectiveness as a plant growth regulator and pest control agent. The chloromethyl group contributes to its bioactivity by enhancing its ability to interact with biological systems.

In conclusion, 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile is a multifaceted compound with a wide range of applications across various scientific disciplines. Its complex structure and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science.